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Compound of Interest

Compound Name: N-ethoxy-2-hydroxyacetamide

CAS No.: 1849256-71-8

Cat. No.: B2411685 Get Quote

Chemical Identity & Hazard Profiling
Substance: N-ethoxy-2-hydroxyacetamide Chemical Structure: HO-CH₂-C(=O)-NH-O-

CH₂CH₃ Functional Class:O-Alkyl Hydroxamic Acid / Glycolic Acid Derivative Primary

Application: Pharmaceutical intermediate (prodrug synthesis, chelating agent precursors).[1][2]

Hazard Assessment (Read-Across Methodology)
Since specific SDS data is often limited for this intermediate, safety protocols are derived from

the Hydroxamic Acid Derivative Class profile:
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Hazard Category Risk Level
Justification (Analogue
Data)

Reproductive Toxicity High

Structural analog N-

hydroxyacetamide (CAS 546-

88-3) is a known teratogen

(H360).[1] The N-O bond is a

structural alert for

mutagenicity.[1]

Aquatic Toxicity High

Hydroxamic acids are often

toxic to aquatic life (H410) due

to metal chelation properties.

[1]

Reactivity Moderate

Stable under ambient

conditions but susceptible to

hydrolysis in strong

acids/bases.[1] Combustible

organic solid/liquid.[1][3]

Acute Toxicity Moderate
Potential skin and severe eye

irritant (H315, H319).[1][4]

Core Directive: Disposal Workflow
The Golden Rule: Never dispose of N-ethoxy-2-hydroxyacetamide down the drain.[1] Its

potential aquatic toxicity and stability against hydrolysis make it a persistent environmental

pollutant.[1]

Primary Disposal Method: High-Temperature
Incineration
Waste Stream: Non-Halogenated Organic Solvent/Solid Waste.[1] RCRA Classification: Not

specifically listed (P or U list), but must be characterized as Toxic (D003) if reactivity is

suspected, or general Ignitable (D001) if in flammable solvent.[1]

Step-by-Step Disposal Protocol
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Segregation & Collection:

Solids: Collect pure substance or contaminated solids (gloves, weighing boats) in a yellow

biohazard/chemical waste bag or a wide-mouth HDPE jar.[1]

Liquids (Mother Liquor): Collect reaction mixtures in a dedicated solvent waste carboy

(HDPE or Glass).[1]

Labeling: Label clearly as "Non-Halogenated Organic Waste - Contains N-ethoxy-2-
hydroxyacetamide - Potential Reprotoxin."

Container Compatibility:

Recommended: High-Density Polyethylene (HDPE) or Borosilicate Glass.[1]

Avoid: Metal containers (Iron/Aluminum) if the solution is acidic, as hydroxamic acids can

chelate metals, potentially leaching the container integrity over time.[1]

Final Destruction:

Transfer to a licensed hazardous waste facility for rotary kiln incineration.[1] This ensures

thermal destruction of the N-O bond (>850°C), preventing the formation of toxic

hydroxylamine byproducts.[1]

Operational Logic: Decision Matrix
The following diagram illustrates the decision logic for handling waste streams containing this

compound.
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Waste Generation:
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Figure 1: Waste stream segregation logic for N-ethoxy-2-hydroxyacetamide, prioritizing

incineration.

Emergency Procedures: Spills & Exposure
Because this compound is a potential reproductive toxin, spill cleanup requires Level C PPE

(Respirator + Tyvek).[1]
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Spill Cleanup Protocol (Self-Validating System)
Isolate: Evacuate the immediate area (15 ft radius) and post "Do Not Enter" signage.[1]

Protect: Don double nitrile gloves (0.11 mm min), safety goggles, and an N95 or P100

respirator.[1]

Contain:

Solid Spill: Cover with wet paper towels to prevent dust generation.[1]

Liquid Spill: Encircle with universal absorbent pads or vermiculite.[1]

Deactivate (Optional but Recommended):

While incineration is preferred, surface residues can be deactivated using a mild oxidation

solution (10% Bleach) to cleave the amide bond, followed by a water rinse.[1] Note: Do not

mix bleach with the bulk waste stream; this is for surface wiping only.[1]

Disposal: Place all cleanup materials into the solid waste stream (Yellow Bag) for

incineration.

References & Authority
This guide synthesizes regulatory standards and chemical property data from the following

authoritative sources:

European Chemicals Agency (ECHA).Substance Information: Acetohydroxamic Acid

(Analogue).[1] Available at: [Link][1]

PubChem.Compound Summary: 2-Hydroxyacetamide (Glycolamide).[1] National Library of

Medicine.[1] Available at: [Link][1]

U.S. EPA.Resource Conservation and Recovery Act (RCRA) Orientation Manual.[1]

Available at: [Link][1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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